![molecular formula C22H26N2O8Sn B14711116 Dibutylbis[(3-nitrobenzoyl)oxy]stannane CAS No. 15081-81-9](/img/structure/B14711116.png)
Dibutylbis[(3-nitrobenzoyl)oxy]stannane
Description
Dibutylbis[(3-nitrobenzoyl)oxy]stannane is an organotin compound characterized by the presence of two butyl groups and two 3-nitrobenzoyl groups attached to a central tin atom. Organotin compounds are known for their diverse applications in various fields, including chemistry, biology, and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Dibutylbis[(3-nitrobenzoyl)oxy]stannane typically involves the reaction of dibutyltin oxide with 3-nitrobenzoic acid in the presence of a suitable solvent. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired product. The general reaction can be represented as follows:
Properties
CAS No. |
15081-81-9 |
|---|---|
Molecular Formula |
C22H26N2O8Sn |
Molecular Weight |
565.2 g/mol |
IUPAC Name |
[dibutyl-(3-nitrobenzoyl)oxystannyl] 3-nitrobenzoate |
InChI |
InChI=1S/2C7H5NO4.2C4H9.Sn/c2*9-7(10)5-2-1-3-6(4-5)8(11)12;2*1-3-4-2;/h2*1-4H,(H,9,10);2*1,3-4H2,2H3;/q;;;;+2/p-2 |
InChI Key |
PFUABYNFEFGHCR-UHFFFAOYSA-L |
Canonical SMILES |
CCCC[Sn](CCCC)(OC(=O)C1=CC(=CC=C1)[N+](=O)[O-])OC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 3-(3,3-dimethylbicyclo[2.2.1]heptan-2-yl)propanoate](/img/structure/B14711072.png)
![N-(7-hydroxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl)benzamide](/img/structure/B14711105.png)
